5-Cyclobutyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid

• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol
• SMILES: CC(C)CN1C(=C(N=N1)C(=O)O)C2CCC2
• InChI: InChI=1S/C11H17N3O2/c1-7(2)6-14-10(8-4-3-5-8)9(11(15)16)12-13-14/h7-8H,3-6H2,1-2H3,(H,15,16)
• InChIKey: HFQFJWBZESTFPC-UHFFFAOYSA-N

5-Cyclobutyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic Acid Chemical Profile

The compound 5-Cyclobutyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS 1267792-06-2) is a disubstituted 1,2,3-triazole-4-carboxylic acid heterocycle. It features a cyclobutyl group at the C5 position and a 2-methylpropyl (isobutyl) group at the N1 position. This compound is primarily available as a research chemical with a purity of ≥95% from multiple vendors . It serves as a versatile synthetic intermediate or fragment in medicinal chemistry and materials science. Unlike many simpler triazole-carboxylic acid building blocks, its specific substitution pattern imparts distinct physicochemical properties, most notably a calculated LogP of approximately 1.90, which is higher than that of closely related analogs. This property difference is a primary factor for selection in specific research contexts.

Selection Logic Branched N1-isobutyl group raises calculated LogP versus linear N1-alkyl analogs

Workflow Triazole-4-carboxylic acid building block for SAR, fragment libraries, and prodrug synthesis

Format Research-grade purity with consistent quality from multiple vendors

5-Cyclobutyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic Acid Substituent Effects

Generic substitution among N1-alkyl and C5-cycloalkyl 1,2,3-triazole-4-carboxylic acids is not feasible because minor changes in the alkyl chain length or branching at the N1 position lead to measurable shifts in key physicochemical properties such as lipophilicity (LogP) and topological polar surface area (TPSA) . These properties directly influence a compound's behavior in biological assays, including membrane permeability, solubility, and metabolic stability. For instance, replacing the N1-isobutyl group with a linear propyl chain reduces the calculated LogP from 1.90 to 1.65 , a change that can significantly alter a lead compound's absorption, distribution, and target engagement profile. Therefore, a precise substitution pattern is often non-negotiable for SAR studies and must be specified during procurement to ensure experimental consistency and data reproducibility.

• !

  Replacing N1-isobutyl with linear propyl shifts calculated lipophilicity (LogP difference ~0.25), which may alter permeability-related assay outcomes.

• !

  TPSA remains identical, but the higher LogP of the branched analog decouples solubility and permeability; a linear chain may not reproduce this balance.

• !

  Branched substituent reduces conformational flexibility and adds 14 g/mol; these differences can affect ligand efficiency metrics and fragment-based screening reproducibility.

5-Cyclobutyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic Acid Quantitative Evidence

Lipophilicity Advantage Over N1-Propyl Analog

The target compound exhibits a calculated LogP of 1.90, which is 0.25 log units higher than that of the structurally analogous 5-cyclobutyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid (calculated LogP = 1.65) . This difference arises solely from the branching of the N1-alkyl group (isobutyl vs. linear propyl). The higher lipophilicity suggests a greater potential for passive membrane permeability, a critical parameter in cell-based assays and drug discovery programs targeting intracellular or CNS-penetrant molecules.

Lipophilicity Shift

Data to verify

ΔLogP +0.25

May support lead series where higher calculated lipophilicity is desired for permeability profiling.

Calculated values; experimental LogP confirmation recommended.

Evidence Dimension	Calculated Octanol-Water Partition Coefficient (LogP)
Target Compound Data	Calculated LogP = 1.90
Comparator Or Baseline	5-Cyclobutyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid: Calculated LogP = 1.65
Quantified Difference	ΔLogP = +0.25
Conditions	Computational property prediction, vendor-reported values. Both compounds measured as 95% pure reference standards.

Why This Matters

The +0.25 ΔLogP can translate into a 1.8-fold increase in predicted organic/aqueous partitioning, potentially improving membrane permeability and bioavailability in cellular and in vivo models, making the N1-isobutyl compound the preferred choice for lead series requiring higher lipophilicity.

Molecular Weight and Rotatable Bond Effects

The molecular weight of the target compound is 223.27 g/mol, which is 14.02 g/mol heavier than the 5-cyclobutyl-1-propyl analog (209.25 g/mol) . Both compounds share 4 rotatable bonds, but the isobutyl group's branching reduces conformational flexibility compared to a linear chain of the same atom count, potentially leading to a lower entropic penalty upon target binding. This subtle structural difference can improve binding affinity while maintaining a molecular weight within the 'fragment-like' space, crucial for fragment-based screening libraries.

MW & Flexibility

Data to verify

Target: MW 223.27, 4 rot. bonds (branched) Analog: MW 209.25, 4 rot. bonds (linear)

Supports fragment library with balanced MW and reduced conformational entropy.

Computational prediction; binding enthalpy effects require assay validation.

Evidence Dimension	Molecular Weight and Topological Flexibility
Target Compound Data	Molecular Weight = 223.27 g/mol; 4 Rotatable Bonds
Comparator Or Baseline	5-Cyclobutyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid: Molecular Weight = 209.25 g/mol; 4 Rotatable Bonds
Quantified Difference	ΔMW = +14.02 g/mol; Both have 4 rotatable bonds, but target has branched N1-substituent (lower conformational entropy).
Conditions	Computational property prediction, vendor-reported values.

Why This Matters

The branched isobutyl group offers a distinctive balance of low molecular weight and reduced flexibility, making the compound a superior fragment hit for optimization where ligand efficiency (LE) and lipophilic ligand efficiency (LLE) are key selection criteria.

TPSA Conservation and LogP Permeability Advantage

Both the target compound and the N1-propyl comparator share an identical Topological Polar Surface Area (TPSA) of 68.01 Ų . The TPSA value, which is a primary determinant of aqueous solubility, remains unchanged because the substitution change occurs at a non-polar position. However, the target's higher LogP (1.90 vs 1.65) suggests that it can achieve this identical TPSA-based solubility potential while gaining a lipophilicity-driven permeability advantage. This decoupling of LogP from TPSA is a desirable property in lead optimization, as it allows for increased membrane passage without the usual solubility penalty.

TPSA Conservation

Data to verify

ΔTPSA 0.00 Ų

Supports multiparameter optimization by decoupling LogP increase from TPSA change.

Identical TPSA suggests maintained aqueous solubility potential.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 68.01 Ų
Comparator Or Baseline	5-Cyclobutyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid: TPSA = 68.01 Ų
Quantified Difference	ΔTPSA = 0.00 Ų
Conditions	Computational property prediction, vendor-reported values.

Why This Matters

Procuring the N1-isobutyl analog allows medicinal chemists to explore a series with improved permeability potential without sacrificing the solubility characteristics associated with the constant TPSA, a key advantage in multiparameter optimization.

5-Cyclobutyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic Acid Applications

CNS and Intracellular Target Lead Series

The property profile of 5-Cyclobutyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid (LogP = 1.90, TPSA = 68.01 Ų) makes it a superior choice for designing compound libraries aimed at targets in the central nervous system or intracellular compartments. The elevated LogP relative to its linear N1-propyl analog (ΔLogP = +0.25) enhances the likelihood of crossing biological membranes, while the conserved TPSA ensures a baseline of aqueous solubility. This decoupling of solubility and permeability (as described in Section 3, Evidence Item 3) is a critical multiparameter optimization (MPO) advantage when exploring blood-brain barrier penetration.

Fragment-Based Libraries for Ligand Efficiency

With a molecular weight of 223.27 g/mol and a branched N1 substituent, this compound qualifies as a 'fragment-like' molecule. Its lower conformational entropy compared to linear-chain analogs of similar atom count can improve binding enthalpy and ligand efficiency. Procurement of this specific fragment for FBDD screening campaigns ensures that hits identified will have favorable Ligand Lipophilic Efficiency (LLE) profiles from the outset, as the branched isobutyl group provides a greater LogP contribution per non-hydrogen atom compared to a linear propyl chain .

SAR of N1-Alkyl Triazole-4-Carboxylic Acids

When exploring the SAR of 1,2,3-triazole-4-carboxylic acid derivatives, this compound serves as the critical 'branched C4' N1-alkyl variant. It provides a direct comparator to the linear propyl, butyl, and pentyl analogs. The quantifiable difference in LogP (1.90 vs 1.65 for the propyl analog) allows researchers to probe the impact of lipophilicity on target binding, cellular potency, and off-target effects, while keeping the C5-cyclobutyl group constant. This makes it an essential tool for deconvoluting the contributions of N1 substituent shape and polarity to biological activity.

Synthetic Intermediate for Lipophilic Prodrugs

The carboxylic acid handle allows for facile derivatization into amides, esters, or other conjugates. The inherent LogP of the acid core (1.90) provides a head start for achieving target LogD ranges in prodrug design. For instance, when synthesizing a prodrug intended for topical or transdermal delivery, starting with a more lipophilic acid fragment reduces the number of additional hydrophobic modifications needed to reach a target LogP window of 2-4, streamlining synthetic effort and potentially reducing molecular weight bloat.

Application

Selection Property

Validation Focus

CNS-targeted library design

Calculated LogP/TPSA profile

Permeability-solubility balance

Fragment-based screening

Low MW, branched N1 group

Ligand efficiency and conformational restriction

SAR of N1-alkyl triazole series

Branched isobutyl vs. linear analogs

LogP effect on target engagement interpretation

Prodrug synthesis

Lipophilic carboxylic acid core

Derivatization with controlled hydrophobicity addition